Cas no 5986-96-9 (Estra-1,3,5(10)-trien-17-one,3-hydroxy-16b-piperidino-(7CI,8CI))

• Product Name: Estra-1,3,5(10)-trien-17-one,3-hydroxy-16b-piperidino-(7CI,8CI)
• CAS No: 5986-96-9
• MF: C₂₄H₂₈N₄O₂
• MW: 404.504725456238
• CID: 382833
• PubChem ID: 5211852
• Update Time: 2025-04-19

Estra-1,3,5(10)-trien-17-one,3-hydroxy-16b-piperidino-(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3-hydroxy-16b-piperidino-(7CI,8CI)
• (4-ethylpiperazin-1-yl)-[5-(3-methoxyphenyl)-2-(3-methylphenyl)pyrazol-3-yl]methanone
• 5986-96-9
• DTXSID20410304

• Inchi： 1S/C24H28N4O2/c1-4-26-11-13-27(14-12-26)24(29)23-17-22(19-8-6-10-21(16-19)30-3)25-28(23)20-9-5-7-18(2)15-20/h5-10,15-17H,4,11-14H2,1-3H3
• InChI Key： MWMNGYKUQVFILO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=CC=C(C=2)OC)=NN1C1C=CC=C(C)C=1)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 404.22144
• Monoisotopic Mass: 404.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 50.6